![molecular formula C8H7BrF2 B1490770 1-Bromo-4-(2,2-difluoroethyl)benzene CAS No. 1379313-67-3](/img/structure/B1490770.png)
1-Bromo-4-(2,2-difluoroethyl)benzene
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : 1-Bromo-4-(2,2-difluoroethyl)benzene and its derivatives are synthesized using various chemical reactions. For example, the Wittig-Horner reaction and nucleophilic reactions have been used for synthesizing related compounds (Liang Zuo-qi, 2015). Additionally, lithium diisopropylamide and lithium-bromine exchange methods have been employed for generating phenyllithium intermediates from similar bromo-benzene compounds (M. Schlosser & E. Castagnetti, 2001).
Chemical Characterization : Advanced techniques like 1H NMR, 13C NMR, IR spectroscopy, and elemental analysis are utilized to characterize the synthesized bromo-benzene compounds. These techniques help in understanding the molecular structure and properties of these compounds (S. Patil et al., 2012).
Photoluminescence Properties
- Investigating Luminescent Properties : The photoluminescence properties of these compounds are of significant interest. In one study, a related bromo-benzene compound exhibited strong fluorescence intensity in both solution and solid states, demonstrating potential for applications in luminescent materials (Liang Zuo-qi, 2015).
Applications in Organic Synthesis
Precursor for Synthesis of Complex Compounds : Bromo-benzene derivatives serve as precursors for the synthesis of more complex organic structures. For instance, they have been used in the bottom-up synthesis of planar graphene nanoribbons, highlighting their role in advanced material synthesis (S. Patil et al., 2012).
Role in Modular Construction : They play a crucial role in the modular construction of dendritic carbosilanes, facilitating sequential convergent and divergent steps in dendritic extension (Casado & Stobart, 2000).
Mechanism of Action
Mode of Action
1-Bromo-4-(2,2-difluoroethyl)benzene likely interacts with its targets through nucleophilic substitution reactions . In such reactions, a nucleophile (a molecule or ion that donates an electron pair) reacts with an electrophile (a molecule or ion that accepts an electron pair). The bromine atom in this compound is a good leaving group, making it susceptible to attack by nucleophiles .
Biochemical Pathways
Brominated and fluorinated compounds are often involved in halogenation reactions, which can lead to significant changes in the biochemical properties of organic molecules .
Pharmacokinetics
Like other small organic molecules, it is likely to be absorbed well in the gastrointestinal tract if ingested, distributed throughout the body via the bloodstream, metabolized in the liver, and excreted in urine and feces .
Result of Action
Given its reactivity, it could potentially react with a variety of biomolecules, altering their structure and function .
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of this compound . For instance, its reactivity might be enhanced in certain solvents or under certain pH conditions. Furthermore, it should be stored at a normal temperature for optimal stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-bromo-4-(2,2-difluoroethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,8H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYYBCSAJYZLDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379313-67-3 | |
Record name | 1-bromo-4-(2,2-difluoroethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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